molecular formula C11H14F2N2 B3200258 [1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine CAS No. 1017475-12-5

[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine

Cat. No. B3200258
CAS RN: 1017475-12-5
M. Wt: 212.24 g/mol
InChI Key: DLKSTTMQPSJCID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine” is a chemical compound with the CAS Number: 1017475-12-5. It has a molecular weight of 212.24 and its IUPAC name is [1-(3,4-difluorophenyl)-3-pyrrolidinyl]methanamine .


Molecular Structure Analysis

The Inchi Code for this compound is 1S/C11H14F2N2/c12-10-2-1-9 (5-11 (10)13)15-4-3-8 (6-14)7-15/h1-2,5,8H,3-4,6-7,14H2 . This indicates that the compound contains a pyrrolidine ring attached to a difluorophenyl group.


Physical And Chemical Properties Analysis

“[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine” is a liquid at room temperature . More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

The compound is relevant in the context of developing chemical inhibitors for cytochrome P450 isoforms in human liver microsomes, a critical area for predicting drug-drug interactions (DDIs). Selective inhibitors help in phenotyping studies by identifying the contribution of various CYP isoforms to drug metabolism, thereby mitigating potential adverse DDIs (Khojasteh et al., 2011).

Pyrrolidine in Drug Discovery

Pyrrolidine rings, such as the one present in "[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine," play a significant role in the discovery of biologically active compounds. Their incorporation into molecules can efficiently explore pharmacophore space due to their sp3-hybridization, contributing to a compound's stereochemistry and increasing 3D coverage. This makes pyrrolidine-containing compounds valuable in designing new drugs with varied biological profiles (Li Petri et al., 2021).

Evolution of Pyrrolizidine Alkaloid Biosynthesis

Although not directly related to the compound , research into pyrrolizidine alkaloids highlights the complexity and diversity of nitrogen-containing compounds in nature. These studies provide insights into how such compounds evolve and diversify, offering potential avenues for synthesizing novel compounds with specific biological activities (Langel et al., 2011).

Optoelectronic Materials

The structural framework of pyrrolidine and related compounds has been explored for applications beyond pharmaceuticals, including the development of novel optoelectronic materials. Such research underscores the versatility of the pyrrolidine ring in contributing to compounds that exhibit photo- and electroluminescence, highlighting the potential for such structural units in the development of electronic devices and sensors (Lipunova et al., 2018).

Safety and Hazards

The compound is classified as dangerous with the signal word “Danger”. It has the hazard statement H314, indicating that it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

[1-(3,4-difluorophenyl)pyrrolidin-3-yl]methanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14F2N2/c12-10-2-1-9(5-11(10)13)15-4-3-8(6-14)7-15/h1-2,5,8H,3-4,6-7,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLKSTTMQPSJCID-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1CN)C2=CC(=C(C=C2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14F2N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine

CAS RN

1017475-12-5
Record name [1-(3,4-difluorophenyl)pyrrolidin-3-yl]methanamine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine
Reactant of Route 2
[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine
Reactant of Route 3
Reactant of Route 3
[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine
Reactant of Route 4
[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine
Reactant of Route 5
[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine
Reactant of Route 6
[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.